Cas no 5769-03-9 (1,3-Dithiolane,2-phenyl-2-propyl-)

• Product name: 1,3-Dithiolane,2-phenyl-2-propyl-
• CAS No: 5769-03-9
• MF: C₁₂H₁₆S₂
• MW: 224.385440826416
• CID: 380106
• PubChem ID: 21993

1,3-Dithiolane,2-phenyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane,2-phenyl-2-propyl-
• 2-Phenyl-2-propyl-1,3-dithiolane
• 1,3-DITHIOLANE, 2-PHENYL-2-PROPYL-
• DTXSID40206387
• 4-19-00-00243 (Beilstein Handbook Reference)
• 5769-03-9
• BRN 0147528

• Inchi： InChI=1S/C12H16S2/c1-2-8-12(13-9-10-14-12)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key： LJFGHNLBEOVXBW-UHFFFAOYSA-N
• SMILES： CCCC1(SCCS1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 224.06948
• Monoisotopic Mass: 224.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6A^2
• XLogP3: 4

Experimental Properties

• Density: 1.097
• Boiling Point: 335°C at 760 mmHg
• Flash Point: 156.3°C
• Refractive Index: 1.584
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals